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Compound of Interest

Compound Name: 3-(2-Chlorophenyl)propan-1-ol

Cat. No.: B1361494

An In-depth Technical Guide on the Safety and Hazards of 3-(2-Chlorophenyl)propan-1-ol

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the safety and hazard profile of 3-
(2-Chlorophenyl)propan-1-ol (CAS No: 6282-87-7). The information is compiled for
professionals in research and drug development who may handle this compound. This
document outlines chemical and physical properties, detailed hazard classifications,
emergency first aid procedures, safe handling and storage protocols, and measures for
accidental release. All personnel must familiarize themselves with this information before
handling 3-(2-Chlorophenyl)propan-1-ol to ensure a safe laboratory environment.

Chemical and Physical Properties

Proper identification and understanding of the physical properties of a chemical are
foundational to its safe handling.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1361494?utm_src=pdf-interest
https://www.benchchem.com/product/b1361494?utm_src=pdf-body
https://www.benchchem.com/product/b1361494?utm_src=pdf-body
https://www.benchchem.com/product/b1361494?utm_src=pdf-body
https://www.benchchem.com/product/b1361494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference

Chemical Name

3-(2-Chlorophenyl)propan-1-ol

[1](21[3]

CAS Number 6282-87-7 [1][2]
Molecular Formula CoH11CIO [1112]14]
Molecular Weight 170.64 g/mol [1112]
Appearance Colorless to light yellow liquid [1]
Boiling Point 87-88°C at 0.2 Torr; 270.7°C at (5]
760 mmHg

Density 1.151 g/cm3 [5]
Flash Point 117.5°C [5]

Hazard Identification and GHS Classification

3-(2-Chlorophenyl)propan-1-ol is classified as hazardous under the Globally Harmonized

System (GHS). The primary hazards are related to irritation and acute toxicity if swallowed.

e Signal Word:Warning[1][2][4]

e GHS Pictogram:

o wialt text

Table of Hazard Statements

Code Hazard Statement References
H302 Harmful if swallowed. [1][4]
H315 Causes skin irritation. [1112]
H319 Causes serious eye irritation. [11[2]
May cause respiratory
H335 o [1](2]
irritation.
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Precautionary
Type Code References
Statement

Avoid breathing
Prevention P261 dust/fume/gas/mistiva  [1][2]

pors/spray.

Wash hands and
exposed skin

P264 [2]
thoroughly after

handling.

Do not eat, drink or
P270 smoke when using [6]
this product.

Use only outdoors or
pP271 in a well-ventilated [21[7]

area.

Wear protective
gloves/protective

P280 clothing/eye [2][7]
protection/face

protection.

IF SWALLOWED: Get
Response P301+P317 _ [6][7]
medical help.

IF ON SKIN: Wash
P302+P352 with plenty of soap [11121[71
and water.

IF INHALED: Remove

person to fresh air and
P304+P340 [11[2][7]

keep comfortable for

breathing.

P305+P351+P338 IF IN EYES: Rinse (1121171
cautiously with water

for several minutes.
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Remove contact
lenses, if present and
easy to do. Continue

rinsing.

If skin irritation occurs:

P332+P317 ] 2117
Get medical help.
Take off contaminated
P362+P364 clothing and wash it [21[7]
before reuse.
Store in a well-
ventilated place. Keep
Storage P403+P233 ] ) [21[7]
container tightly
closed.
P405 Store locked up. [21[71[8]
Dispose of
contents/container in
) accordance with local,
Disposal P501 [21[7]

regional, national, and
international

regulations.

Toxicological Profile

While specific quantitative toxicological data such as LD50 or LC50 values are not detailed in

the referenced safety data sheets, the GHS hazard classifications indicate the following health

effects:

e Acute Oral Toxicity: The substance is classified as harmful if swallowed.[1][4]

» Skin Irritation: Direct contact is expected to cause skin irritation.[2]

o Eye Irritation: Direct contact is expected to cause serious eye irritation.[2]
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e Respiratory Irritation: Inhalation of vapors or mists may cause irritation to the respiratory
tract.[1][2]

No information was available to classify the substance for carcinogenicity, mutagenicity, or
reproductive toxicity.

Experimental Protocols: Emergency First Aid

Immediate and appropriate first aid is critical in the event of an exposure. The following
protocols are based on standard chemical safety guidelines.

First Aid Protocol for 3-(2-Chlorophenyl)propan-1-ol Exposure

Identifx Route of Exposure
v i \4 \

Inhalation Skin Contact Eye Contact Ingestion

M\
| \—

/

Immediatg Actions
\4 \i A
Move to fresh air. Remove contaminated clothing. Rinse with water for 15+ min. Rinse mouth with water.
Provide artificial respiration if not breathing. Wash skin with soap and water for 15+ min. Remove contact lenses if possible. DO NOT induce vomiting.

Seek Immediate

Medical Attention

Click to download full resolution via product page

Caption: Figure 1: General First Aid Workflow for Chemical Exposure.

Detailed First Aid Measures
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 Inhalation: Remove the individual from the exposure area to fresh air immediately.[9] If
breathing is difficult or has stopped, trained personnel should provide artificial respiration.[9]
Seek immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing and shoes. Wash the affected
skin area thoroughly with soap and plenty of water for at least 15 minutes.[9] If irritation
develops or persists, get medical attention.

o Eye Contact: Immediately flush the eyes with large amounts of lukewarm water for at least
15 minutes, occasionally lifting the upper and lower eyelids to ensure complete irrigation.[9]
[10] Remove contact lenses if present and easy to do so. Seek immediate medical attention.

[°]

 Ingestion: Do NOT induce vomiting.[11] If the person is conscious, rinse their mouth
thoroughly with water.[7] Have the person drink plenty of water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Safe Handling and Storage Protocols
Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation location.[8][12]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting chemical safety goggles conforming to EN 166 (EU)
or NIOSH (US) standards.[6][7] A face shield may be required for splash hazards.

o Skin Protection: Wear chemically resistant, impervious gloves (e.g., nitrile rubber).[7] Gloves
must be inspected before use. Wear appropriate protective clothing, such as a lab coat, to
prevent skin exposure.

» Respiratory Protection: If ventilation is inadequate or if mists/vapors are generated, use a
NIOSH-approved respirator with an appropriate cartridge for organic vapors.[6][7]
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Handling and Storage

o Handling: Avoid contact with skin, eyes, and clothing.[7] Avoid breathing vapors or mists.[7]
Practice good industrial hygiene, including washing hands before breaks and at the end of

the workday.

o Storage: Store in a cool, dry, and well-ventilated place.[8] Keep containers tightly closed
when not in use.[8] Store locked up and away from incompatible materials such as strong
oxidizing agents and strong bases.[12]

Accidental Release and Firefighting Measures
Accidental Release Protocol

In the event of a spill, a systematic approach is necessary to ensure safety and minimize

environmental contamination.
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/Chemical Spill Response Workflow\

Spill Detected

Alert Personnel &
Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation
(Open Windows, Use Fume Hood)

Contain Spill
(Use inert absorbent material like
vermiculite or sand)

Collect Absorbed Material
(Use non-sparking tools)

Place in a Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area
with appropriate solvent

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Figure 2: Workflow for Handling a Chemical Spill.
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o Containment: Prevent further leakage or spillage if it is safe to do so.[7] Use inert, non-
combustible absorbent material (e.g., sand, vermiculite, or cat litter) to contain the spill.[13]

» Cleanup: Use non-sparking tools to collect the absorbed material and place it into a suitable,
labeled container for hazardous waste disposal.[7]

e Environmental Precautions: Do not let the chemical enter drains or waterways.[7][14]

Firefighting Measures

» Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, carbon
dioxide (COz2), or a water spray.[7][14]

e Specific Hazards: Combustion may produce toxic and corrosive gases, including carbon
monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[8]

o Protective Equipment for Firefighters: Firefighters should wear full protective gear and a self-
contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or
other positive pressure mode.[7][8][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH5484706&productDescription=%28S%29-%28-%29-3-CHLRO-1-PHENL-1-P+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdc.gov/niosh/npg/firstaid.html
https://safety.okstate.edu/crisis-response-guide/first-aid.html
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/1Propanol.pdf
https://www.cochise.edu/_resources/pdfs/sds-library/science-douglas/Science-Douglas-SDS-309-3chloropropene-Fisher-2024.pdf
https://science.cleapss.org.uk/resource/sss066-higher-alcohols-propanols-butanols-pentanols.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-3chloro12propanediol-CASNO-96-24-2770H-EN.aspx
https://www.benchchem.com/product/b1361494#3-2-chlorophenyl-propan-1-ol-safety-and-hazards
https://www.benchchem.com/product/b1361494#3-2-chlorophenyl-propan-1-ol-safety-and-hazards
https://www.benchchem.com/product/b1361494#3-2-chlorophenyl-propan-1-ol-safety-and-hazards
https://www.benchchem.com/product/b1361494#3-2-chlorophenyl-propan-1-ol-safety-and-hazards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1361494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

